Cas no 1092579-89-9 (1H-Pyrrolo[2,3-b]pyridine, 5-broMo-4-chloro-1-[[2-(triMethylsilyl)ethoxy]Methyl]-)

• Product Name: 1H-Pyrrolo[2,3-b]pyridine, 5-broMo-4-chloro-1-[[2-(triMethylsilyl)ethoxy]Methyl]-
• CAS No: 1092579-89-9
• MF: C₁₃H₁₈BrClN₂OSi
• MW: 361.737322330475
• CID: 833425
• Update Time: 2023-04-05

1H-Pyrrolo[2,3-b]pyridine, 5-broMo-4-chloro-1-[[2-(triMethylsilyl)ethoxy]Methyl]- Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 2-[3-[3-(4-methoxybenzoyl)-2-methyl-6-(trifluoromethoxy)-1H-indol-1-yl]phenoxy]-, (2R)-
• 1H-Pyrrolo[2,3-b]pyridine, 5-broMo-4-chloro-1-[[2-(triMethylsilyl)ethoxy]Methyl]-
• 2-[(5-bromo-4-chloropyrrolo[2,3-b]pyridin-1-yl)methoxy]ethyl-trimethylsilane
• 5-bromo-4-chloro-1-{[2-(trimethylsilyl)ethoxy]methyl}-1H-pyrrolo[2,3-b]pyridine

• Inchi： 1S/C13H18BrClN2OSi/c1-19(2,3)7-6-18-9-17-5-4-10-12(15)11(14)8-16-13(10)17/h4-5,8H,6-7,9H2,1-3H3
• InChI Key： ADGWXKWZPRTMRH-UHFFFAOYSA-N
• SMILES： C12N(COCC[Si](C)(C)C)C=CC1=C(Cl)C(Br)=CN=2

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5